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Compound of Interest

Compound Name: Propionic Acid Methyl-d3 Ester

CAS No.: 38758-64-4

Cat. No.: B1148185

Get Quote

Executive Summary & Core Directive
Propionic Acid Methyl-d3 Ester (CAS: 66687-07-8 / Unlabeled CAS: 554-12-1) is a stable

isotope-labeled organic ester primarily used as an internal standard in mass spectrometry and

metabolic tracking.

The Core Directive: Treat this compound as a High-Flammability Organic Solvent. Disposal

must strictly follow RCRA Class D001 (Ignitable) protocols. Under no circumstances should this

compound be discharged into municipal sewage systems. The primary disposal route is Fuel

Blending or High-Temperature Incineration via a licensed hazardous waste handler.

Chemical Safety Profile & Hazard Identification
Effective disposal requires understanding the physicochemical properties that dictate risk. This

compound is highly volatile and flammable.[1][2][3][4]

Physicochemical Properties Table
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Property Value
Critical Disposal
Implication

Flash Point -2°C (28°F)

High Fire Risk: Vapors can

ignite at freezer temperatures.

Grounding is mandatory.

Boiling Point 79.8°C

High volatility; waste

containers must be

hermetically sealed to prevent

vapor release.

Density 0.915 g/mL

Floats on water; aqueous fire

suppression may spread the

fire.

Water Solubility Soluble (6.2 g/100mL)

Potential for aqueous

migration; requires

containment from drains.

RCRA Code D001
Classified strictly as "Ignitable

Waste."

Critical Hazards
Flammability: Vapors are heavier than air and may travel to ignition sources and flash back.

Peroxide Formation: While less prone than ethers, secondary oxidation in long-term storage

can degrade the isotopic purity, though explosion risk is low compared to ethers.

Incompatibility: Reacts vigorously with strong oxidizers, strong bases, and strong acids.

Pre-Disposal Handling & Segregation
Scientific Integrity Note: The integrity of a waste stream depends on segregation. Mixing

deuterated esters with halogenated solvents or acidic aqueous streams significantly increases

disposal costs and creates potential chemical incompatibility hazards.

Step 1: Segregation Logic

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148185?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stream A (Preferred): Non-Halogenated Organic Solvents.

Includes: Acetone, Methanol, Ethyl Acetate, Propionic Acid Methyl-d3 Ester.

Destination: Fuel Blending (Energy Recovery).

Stream B: Halogenated Solvents.

Includes: Dichloromethane, Chloroform.[5]

Destination: High-Temp Incineration (Costlier).

Stream C: Aqueous Waste.

Do NOT mix Methyl propionate-d3 with aqueous acid/base waste unless it is a dilute wash

fraction.

Step 2: Container Selection
Material: High-density polyethylene (HDPE) or Safety Steel Cans (Type I).

Venting: Use pressure-relieving caps if storing in warm environments to prevent vapor

pressure buildup.

Grounding: When transferring volumes >4L, bond the source and receiving containers to

prevent static discharge.

Disposal Workflow & Decision Matrix
The following protocol ensures compliance with EPA 40 CFR 261.21 (Characteristic of

Ignitability).

Operational Protocol
Deactivation (Optional): For trace amounts in glassware, allow evaporation in a certified

chemical fume hood (if permitted by local air quality regulations). For bulk liquid, do not

evaporate.

Collection: Pour waste into the Non-Halogenated Organic waste container.
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Labeling: Affix a hazardous waste label immediately.

Constituents: "Methyl Propionate-d3" (Do not abbreviate).

Hazard Checkbox: [x] Flammable / Ignitable.

Storage: Store in a Flammable Safety Cabinet until pickup.

Visualizing the Logic
The following diagram illustrates the decision process for disposing of Propionic Acid Methyl-
d3 Ester based on its mixture state.
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Methyl Propionate-d3 Waste

Is it mixed with other chemicals?

Contains Halogens?
(Cl, Br, F, I)

Yes

Stream A: Non-Halogenated Organics
(High BTU Value)

No (Pure)

Is it an Aqueous Solution?

No

Stream B: Halogenated Organics
(Requires Incineration)

Yes

No (<20% Water)

Stream C: Aqueous Organic Waste
(Requires Treatment)

Yes (>20% Water)

Final Disposal:
Fuel Blending / Energy Recovery

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Caption: Decision tree for categorizing Propionic Acid Methyl-d3 Ester waste streams to

maximize energy recovery and ensure regulatory compliance.

Emergency Procedures (Spill Response)
In the event of a spill during transfer:
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Evacuate & Ventilate: Immediately clear the area and increase ventilation.[4] The flash point

is -2°C; vapors are explosive.

Eliminate Ignition: Cut power to hot plates and stirrers.

Absorb: Use vermiculite or activated charcoal spill pillows. Do not use paper towels

(combustible).

Disposal of Debris: Place contaminated absorbents into a sealed container and label as

Hazardous Waste Solid (Flammable).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1148185/docs#propionic-acid-methyl-d3-ester-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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